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Compound of Interest

Compound Name: Ampyrimine

Cat. No.: B1666023

This guide provides a comparative analysis of two prominent amphetamine formulations, d-
amphetamine (d-AMPH) and lisdexamfetamine (LDX), in a rodent model relevant to Attention-
Deficit/Hyperactivity Disorder (ADHD). The data presented is intended for researchers,
scientists, and drug development professionals to facilitate an objective comparison of the
behavioral and neurochemical effects of these compounds. The findings are primarily based on
studies utilizing rodent models to investigate ADHD-like symptoms such as hyperactivity and
cognitive dysfunction.

Quantitative Data Summary

The following tables summarize the key quantitative findings from a comparative study
evaluating the effects of d-amphetamine and lisdexamfetamine on locomotor activity and
spatial memory in rats. Doses are presented as the d-amphetamine base equivalent to ensure
accurate comparison.

Table 1: Effect of Amphetamine Formulations on Locomotor Activity
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Treatment Group (Dose in Total Distance Traveled (in  Statistical Significance (vs.

mgl/kg, d-AMPH base) cm over 180 min) Control)
Control (Vehicle) ~15,000 N/A

d-Amphetamine (0.5) ~25,000 p =0.018
d-Amphetamine (1.5) ~35,000 p <0.001
Lisdexamfetamine (4.5) ~28,000 p =0.016

Data adapted from a study by Zhang et al. (2022). Lower doses of d-amphetamine (0.5 and 1.5
mg/kg) significantly increased locomotor activity, while lisdexamfetamine showed a significant
increase at a higher dose of 4.5 mg/kg.

Table 2: Effect of Amphetamine Formulations on Spatial Memory (Y-Maze)

Treatment Group (Dose in Spatial Working Memory Spatial Recognition

mgl/kg, d-AMPH base) (% Alternation) Memory (% Discrimination)
Control (Vehicle) ~65% ~50%

d-Amphetamine (0.2 - 13.5) No significant improvement No significant improvement
Lisdexamfetamine (4.5) Significantly improved Significantly improved

Data adapted from a study by Zhang et al. (2022). Lisdexamfetamine (4.5 mg/kg) was effective
in improving both spatial working and recognition memory, whereas d-amphetamine, across a
wide range of doses, failed to show significant improvement in these tasks.

Signaling Pathway and Experimental Workflow

To visualize the underlying mechanisms and experimental design, the following diagrams are
provided.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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